Cas no 1187931-09-4 ((5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine)

(5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine is a heterocyclic amine derivative featuring a 1,3,4-oxadiazole core substituted with a phenyl group at the 5-position and an aminomethyl group at the 2-position. This compound is of interest in medicinal and agrochemical research due to its structural versatility, which allows for further functionalization and incorporation into bioactive molecules. The 1,3,4-oxadiazole moiety contributes to enhanced stability and potential pharmacological activity, while the phenyl and aminomethyl groups offer sites for targeted modifications. Its well-defined synthetic route and purity make it suitable for applications in drug discovery, particularly as a scaffold for developing enzyme inhibitors or receptor ligands.

(5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine structure

1187931-09-4 structure

Product Name:(5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine

CAS No:1187931-09-4

MF:C₉H₁₀ClN₃O

MW:211.648200511932

MDL:MFCD09028173

CID:1208743

PubChem ID:53444358

Update Time:2025-05-22

(5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

- 1-(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride (1:1)
- 5-Phenyl-1,3,4-oxadiazole-2-methylamine hydrochloride
- 5-Phenyl-[1,3,4]oxadiazol-2-yl-methylamine hydrochloride
- EN300-68549
- 1187931-09-4
- 5-Phenyl-[1,3,4]oxadiazol-2-yl-methylamine hydrochloride, AldrichCPR
- ES-2378
- (5-phenyl-1,3,4-oxadiazol-2-yl)methanaminehydrochloride
- 1-(5-PHENYL-1,3,4-OXADIAZOL-2-YL)METHANAMINE HYDROCHLORIDE
- (5-phenyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride
- (5-PHENYL-1,3,4-OXADIAZOL-2-YL)METHANAMINE HCL
- AKOS024258492
- CS-0342873
- MFCD09028173
- (5-phenyl-1,3,4-oxadiazol-2-yl)methanamine;hydrochloride
- (5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine
- MDL： MFCD09028173
- Inchi： 1S/C9H9N3O.ClH/c10-6-8-11-12-9(13-8)7-4-2-1-3-5-7;/h1-5H,6,10H2;1H
- InChI Key： MFFARWJMWVFLIW-UHFFFAOYSA-N
- SMILES： Cl.O1C(CN)=NN=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 211.0512396g/mol
Monoisotopic Mass: 211.0512396g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 159
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.9Å²

(5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-IA828-200mg	5-Phenyl-1,3,4-oxadiazole-2-methylamine hydrochloride	1187931-09-4	96%	200mg	￥441.0	2022-02-28
Alichem	A019121869-5g	(5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride	1187931-09-4	95%	5g	$400.00	2023-09-04
TRC	P321058-10mg	[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]amine	1187931-09-4		10mg	$ 50.00	2022-06-03
TRC	P321058-50mg	[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]amine	1187931-09-4		50mg	$ 65.00	2022-06-03
TRC	P321058-100mg	[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]amine	1187931-09-4		100mg	$ 80.00	2022-06-03
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0195S-1g	5-Phenyl-[1,3,4]oxadiazol-2-yl-methylamine hydrochloride	1187931-09-4	96%	1g	381.62CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0195S-5g	5-Phenyl-[1,3,4]oxadiazol-2-yl-methylamine hydrochloride	1187931-09-4	96%	5g	1526.48CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0195S-25g	5-Phenyl-[1,3,4]oxadiazol-2-yl-methylamine hydrochloride	1187931-09-4	96%	25g	6105.91CNY	2021-05-08
eNovation Chemicals LLC	D967445-5g	5-Phenyl-[1,3,4]oxadiazol-2-yl-methylamine hydrochloride	1187931-09-4	95%	5g	$220	2024-07-28
eNovation Chemicals LLC	D967445-25g	5-Phenyl-[1,3,4]oxadiazol-2-yl-methylamine hydrochloride	1187931-09-4	95%	25g	$805	2024-07-28

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Related Categories

Additional information on (5-Phenyl-1,3,4-oxadiazol-2-yl)methylamine

Compound CAS No. 1187931-09-4: (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine

The compound (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine with CAS No. 1187931-09-4 is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered heterocycles containing two nitrogen atoms and one oxygen atom. The presence of the phenyl group at the 5-position of the oxadiazole ring introduces unique electronic and structural properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine in drug discovery and materials synthesis. Its ability to act as a ligand in metal coordination chemistry has been explored in detail. For instance, researchers have demonstrated that this compound can form stable metal complexes with transition metals such as copper and zinc, which exhibit promising catalytic activities in organic transformations. These findings underscore its role in advancing green chemistry and sustainable chemical processes.

In terms of synthesis, (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine is typically prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The starting materials include aromatic amines and suitable precursors for the oxadiazole ring formation. The reaction conditions are optimized to ensure high yield and purity of the final product. This compound's synthesis is not only a testament to the ingenuity of organic chemists but also a foundation for further functionalization and application development.

The structural features of (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine make it an attractive candidate for use in pharmaceuticals. Its ability to modulate biological targets such as enzymes and receptors has been investigated in preclinical studies. For example, research indicates that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development.

Beyond pharmacology, (5-Phenyl-1,3,4-Oxadiazol-2-yl)methylamine has found applications in materials science. Its incorporation into polymer matrices has been shown to enhance mechanical properties and thermal stability. This makes it a valuable additive in the production of high-performance polymers used in aerospace and electronics industries.

From an environmental perspective, the synthesis and application of (5-Phenyl-1,3,4-Oxadiazol-2